Methyl 2-(2-methoxyphenoxy)propanoate
Overview
Description
Methyl 2-(2-methoxyphenoxy)propanoate is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 2-(2-methoxyphenoxy)propanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 2-(2-methoxyphenoxy)propanoate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalysis in Chemical Production : A study describes a highly active and selective catalyst for the production of methyl propanoate, an important chemical in various industrial processes, utilizing a zero valent palladium complex (Clegg et al., 1999).
Pharmacological Research : Research on Eucommia ulmoides Oliv. leaves identified new phenolic compounds, including variants of methyl propanoate, which showed modest anti-inflammatory activities (Ren et al., 2021).
Agricultural Applications : A study on the physiological effects of a variant of methyl propanoate, dichlofop-methyl, demonstrated its use as a selective herbicide for wild oat control in wheat cultivation (Shimabukuro et al., 1978).
Organic Chemistry : Research involving the reaction of methyl 2-(4-allyl-2-methoxyphenoxy)acetate, a related compound, with various amines, explored chemical reactions important in organic synthesis (Novakov et al., 2017).
Bioactivity in Marine Organisms : Methyl 2-[propanamide-2'-methoxycarbonyl] benzoate, isolated from Jolyna laminarioides, exhibited inhibitory activity against chymotrypsin and showed antibacterial effects against Escherichia coli and Shigella boydii (Atta-ur-rahman et al., 1997).
Chemical Synthesis from Renewable Resources : The conversion of levulinic acid into 3-(pyrimidinyl)propanoates, related to methyl propanoate, was investigated for its potential in chemical synthesis, highlighting the use of renewable resources in chemistry (Flores et al., 2013).
Lignin Model Studies in Pyrolysis : Research on β-Ether-type dimers, related to methyl 2-(2-methoxyphenoxy)propanoate, explored pyrolytic cleavage mechanisms, contributing to the understanding of lignin decomposition (Watanabe et al., 2009).
Food Safety Analysis : A method was developed for the determination of sodium 2-(4-methoxyphenoxy) propanoate in foods, indicating its relevance in food safety and quality control (Jian-min, 2014).
Antimicrobial and Molecular Docking Studies : Synthesis and biological activity studies of methyl 2-((2-methyl-2-phenoxypropanoyl)oxy)propanoic acid derivatives highlighted their effectiveness against various microbial pathogens (Nirmalan et al., 2016).
Magnetic Field Effects in Chemistry : Studies on magnetic field effects on chemical reactions involving 2-methyl-1-propanol, related to methyl propanoate, contributed to understanding the influence of magnetic fields in chemical processes (Wakasa et al., 1998).
properties
IUPAC Name |
methyl 2-(2-methoxyphenoxy)propanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O4/c1-8(11(12)14-3)15-10-7-5-4-6-9(10)13-2/h4-8H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUHNVBLQLUWKGK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)OC1=CC=CC=C1OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00403734 |
Source
|
| Record name | methyl 2-(2-methoxyphenoxy)propanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00403734 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(2-methoxyphenoxy)propanoate | |
CAS RN |
63857-99-8 |
Source
|
| Record name | methyl 2-(2-methoxyphenoxy)propanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00403734 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
